3,6-difluoro-9H-carbazole
Overview
Description
3,6-Difluoro-9H-carbazole is a compound with the molecular formula C12H7F2N . It has a molecular weight of 203.19 g/mol . It is used as an efficient optical material and enhances the transport of light in the visible range. It is often used as a dopant in organic semiconductors .
Molecular Structure Analysis
The molecular structure of 3,6-difluoro-9H-carbazole consists of a carbazole core with fluorine atoms at the 3 and 6 positions . The InChI code for this compound is1S/C12H7F2N/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12(10)15-11/h1-6,15H . Physical And Chemical Properties Analysis
3,6-Difluoro-9H-carbazole is a solid at room temperature . It has a boiling point of 362.5±22.0 C at 760 mmHg and a melting point of 198.9-200.8 C . The compound has a XLogP3-AA value of 3.6, indicating its lipophilicity . It has one hydrogen bond donor and two hydrogen bond acceptors .Scientific Research Applications
Opto-Electronic Applications
3,6-difluoro-9H-carbazole-based polymers are widely studied due to their unique optical and electronic properties . They have high electron-donating ability and photoconductivity . The structural adaptability of the carbazole with the 3,6-substitution makes it an outstanding candidate for their integration into polymers .
Organic Light-Emitting Diodes (OLEDs)
Carbazole-based polymers are used in the fabrication of organic light-emitting diodes (OLEDs) . The high charge carrier mobility and electron-donating property of carbazole make it suitable for OLED applications .
Organic Thin Film Transistors
Carbazole-based polymers are also used in the development of organic thin film transistors . The high charge carrier mobility of carbazole contributes to the performance of these transistors .
Organic Photovoltaics (OPVs)
Carbazole-based polymers are used in organic photovoltaics (OPVs) . The electron-donating property of carbazole enhances the performance of OPVs .
Electrophotographic Materials
Carbazole derivatives, including 3,6-difluoro-9H-carbazole, are used in industrial applications of polyvinylcarbazole (PVCZ) in electrophotographic materials .
Diabetes Treatment
Carbazoles are able to modulate glucose metabolism, block adrenergic hyperactivation, prevent damage to β cells of the pancreas, inhibit inflammatory and oxidative mediators, control the cryptochrome or inhibit α-glucosidase . This suggests potential applications of 3,6-difluoro-9H-carbazole in diabetes treatment .
Safety and Hazards
Future Directions
Carbazole derivatives, including 3,6-difluoro-9H-carbazole, have been studied for their potential in optoelectronic applications . The structural adaptability of the carbazole with the 3,6-substitution makes it an outstanding candidate for integration into polymers and also possesses improved stability and triplet energy . Future research may focus on understanding the structure-property relationships and fostering innovative solutions for next-generation opto-electronic applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,6-difluoro-9H-carbazole involves the synthesis of 3,6-difluoro-9H-carbazole-1-carboxylic acid followed by decarboxylation to yield the final product.", "Starting Materials": [ "2,7-difluoro-9H-carbazole", "Bromine", "Sodium hydroxide", "Sodium nitrite", "Copper(I) iodide", "Copper(II) sulfate", "Sodium carbonate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Bromination of 2,7-difluoro-9H-carbazole with bromine in the presence of sodium hydroxide to yield 3,6-difluoro-9H-carbazole-2,7-dibromide", "Conversion of 3,6-difluoro-9H-carbazole-2,7-dibromide to 3,6-difluoro-9H-carbazole-2,7-dinitroso compound by reaction with sodium nitrite and copper(I) iodide", "Reduction of 3,6-difluoro-9H-carbazole-2,7-dinitroso compound with sodium borohydride to yield 3,6-difluoro-9H-carbazole-2,7-diamine", "Acetylation of 3,6-difluoro-9H-carbazole-2,7-diamine with acetic anhydride in the presence of sodium acetate to yield 3,6-difluoro-9H-carbazole-2,7-diacetamide", "Hydrolysis of 3,6-difluoro-9H-carbazole-2,7-diacetamide with hydrochloric acid to yield 3,6-difluoro-9H-carbazole-2,7-dicarboxylic acid", "Decarboxylation of 3,6-difluoro-9H-carbazole-2,7-dicarboxylic acid with copper(II) sulfate and sodium carbonate in the presence of sodium bicarbonate to yield 3,6-difluoro-9H-carbazole" ] } | |
CAS RN |
1041143-98-9 |
Product Name |
3,6-difluoro-9H-carbazole |
Molecular Formula |
C12H7F2N |
Molecular Weight |
203.2 |
Purity |
95 |
Origin of Product |
United States |
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